1,7,8,9,10,10-Hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione

• Molecular Formula: C17H11Cl6NO2
• Molecular Weight: 474 g/mol
• IUPAC Name: 1,7,8,9,10,10-hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione
• InChI: InChI=1S/C17H11Cl6NO2/c1-6-3-7(2)5-8(4-6)24-13(25)9-10(14(24)26)16(21)12(19)11(18)15(9,20)17(16,22)23/h3-5,9-10H,1-2H3
• InChI Key: QSTZEKRXQRQJSR-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)N2C(=O)C3C(C2=O)C4(C(=C(C3(C4(Cl)Cl)Cl)Cl)Cl)Cl)C

Description

1,7,8,9,10,10-Hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione, also known as Kepone, is a synthetic organic compound that was used as an insecticide and fungicide in the 1960s and 1970s. However, due to its harmful effects on human health and the environment, its use has been banned in many countries.

Mechanism of Action

1,7,8,9,10,10-Hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione acts as a neurotoxin by binding to and inhibiting the activity of the sodium channels in nerve cells. This leads to disruption of the normal electrical activity of the nerves, which can cause symptoms such as tremors, convulsions, and paralysis.
Biochemical and Physiological Effects
1,7,8,9,10,10-Hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been shown to have a wide range of biochemical and physiological effects on living organisms. It can cause damage to the liver, kidneys, and reproductive organs, as well as disrupt the normal functioning of the immune system.

Advantages and Limitations for Lab Experiments

1,7,8,9,10,10-Hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is a useful compound for studying the toxic effects of organochlorine compounds in laboratory experiments. However, its use is limited due to its high toxicity and potential for environmental contamination.

Future Directions

There are several areas of future research that could be pursued with regards to 1,7,8,9,10,10-Hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione. One area is the development of new methods for the remediation of 1,7,8,9,10,10-Hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione-contaminated sites. Another area is the study of the long-term effects of 1,7,8,9,10,10-Hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione exposure on human health, particularly in populations that were exposed to the compound before its ban. Additionally, further research could be done to understand the mechanisms of 1,7,8,9,10,10-Hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione toxicity and to develop new treatments for 1,7,8,9,10,10-Hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione poisoning.

Synthesis Methods

1,7,8,9,10,10-Hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione is synthesized by the reaction of 3,5-dimethylphenol with hexachlorocyclopentadiene in the presence of aluminum chloride. The resulting product is then treated with sodium hydroxide to form 1,7,8,9,10,10-Hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione.

Scientific Research Applications

1,7,8,9,10,10-Hexachloro-4-(3,5-dimethylphenyl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione has been extensively studied in scientific research due to its toxic effects on human health and the environment. It has been used as a model compound to study the toxicity of other organochlorine compounds, such as DDT and PCBs.